3-(2,5-dichlorophenyl)-2-methyl-1-propanamine

• IUPAC Name: 3-(2,5-dichlorophenyl)-2-methylpropan-1-amine
• InChI: InChI=1S/C10H13Cl2N/c1-7(6-13)4-8-5-9(11)2-3-10(8)12/h2-3,5,7H,4,6,13H2,1H3
• InChI Key: OAWOIVQKHPITOL-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=C(C=CC(=C1)Cl)Cl)CN
• Molecular Formula: C10H13Cl2N
• Molecular Weight: 218.12 g/mol

Description

3-(2,5-dichlorophenyl)-2-methyl-1-propanamine, also known as Desoxy-D2PM, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in the 1970s and has gained interest in recent years due to its potential use as a psychoactive substance. However,

Mechanism of Action

The mechanism of action of 3-(2,5-dichlorophenyl)-2-methyl-1-propanamine involves the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This leads to an increase in mood, energy, and cognitive function. It has also been found to have an affinity for the serotonin transporter, which may contribute to its potential use in treating depression and anxiety.
Biochemical and Physiological Effects:
3-(2,5-dichlorophenyl)-2-methyl-1-propanamine has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of glucose and fatty acids into the bloodstream, leading to an increase in energy levels. Additionally, it has been found to increase the activity of the sympathetic nervous system, which is responsible for the "fight or flight" response.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2,5-dichlorophenyl)-2-methyl-1-propanamine in lab experiments include its low cost and ease of synthesis. It also has a similar mechanism of action as other psychoactive substances, making it a potentially useful tool for further research in the field of psychotherapy. However, its potential for abuse and lack of research on its long-term effects make it a limited tool for lab experiments.

Future Directions

There are a number of future directions for research on 3-(2,5-dichlorophenyl)-2-methyl-1-propanamine. One potential area of research is its potential use in treating depression and anxiety. It may also be useful in treating obesity, as it has been found to increase energy levels and decrease appetite. Additionally, further research is needed to determine its long-term effects and potential for abuse. Overall, 3-(2,5-dichlorophenyl)-2-methyl-1-propanamine has potential as a psychoactive substance and warrants further research in the field of psychotherapy.

Synthesis Methods

The synthesis of 3-(2,5-dichlorophenyl)-2-methyl-1-propanamine involves the reaction of 2,5-dichlorobenzaldehyde with nitroethane to form 2,5-dichloro-Nitrostyrene. The nitrostyrene is then reduced using sodium borohydride to form 3-(2,5-dichlorophenyl)-2-nitropropene. The final step involves the reduction of the nitro group using platinum oxide and hydrogen gas to form 3-(2,5-dichlorophenyl)-2-methyl-1-propanamine.

Scientific Research Applications

3-(2,5-dichlorophenyl)-2-methyl-1-propanamine has been studied for its potential use in treating various medical conditions such as depression, anxiety, and obesity. It has been found to have a similar mechanism of action as other psychoactive substances such as amphetamines and MDMA. This makes it a potential candidate for further research in the field of psychotherapy.